Cas no 40651-95-4 (2-Amino-2-cyclohexylacetonitrile)

• Product Name: 2-Amino-2-cyclohexylacetonitrile
• CAS No: 40651-95-4
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• MDL: MFCD09737888
• CID: 3159850
• PubChem ID: 11263793
• Update Time: 2025-04-23

2-Amino-2-cyclohexylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-cyclohexylacetonitrile
• AKOS016052445
• amino(cyclohexyl)acetonitrile
• EN300-31294
• SCHEMBL2292764
• BS-12085
• 40651-95-4
• AKOS000145912
• CS-0271609

• MDL： MFCD09737888
• Inchi： 1S/C8H14N2/c9-6-8(10)7-4-2-1-3-5-7/h7-8H,1-5,10H2
• InChI Key： CBRUYTAKOYULDK-UHFFFAOYSA-N
• SMILES： NC(C#N)C1CCCCC1

Computed Properties

• Exact Mass: 138.115698455g/mol
• Monoisotopic Mass: 138.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Amino-2-cyclohexylacetonitrile

Introduction to 2-Amino-2-cyclohexylacetonitrile (CAS No. 40651-95-4)

2-Amino-2-cyclohexylacetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 40651-95-4, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, featuring a cyclohexyl group attached to a nitrile functionality with an amino substituent, has garnered attention due to its versatile applications in the development of biologically active molecules.

The structural motif of 2-amino-2-cyclohexylacetonitrile makes it a valuable building block for constructing more complex pharmacophores. The presence of both the amino and nitrile groups provides multiple sites for further functionalization, enabling chemists to tailor molecular properties such as solubility, reactivity, and binding affinity. These characteristics are particularly advantageous in drug discovery programs where precise molecular design is critical.

In recent years, the pharmaceutical industry has seen a growing interest in heterocyclic compounds derived from cyclohexyl derivatives due to their potential therapeutic benefits. 2-Amino-2-cyclohexylacetonitrile serves as a precursor in synthesizing various nitrogen-containing heterocycles, which are known for their biological activity. For instance, derivatives of this compound have been explored in the development of novel antimicrobial agents and kinase inhibitors.

One of the most compelling aspects of 2-amino-2-cyclohexylacetonitrile is its role in medicinal chemistry research. The compound’s ability to undergo diverse chemical transformations allows for the rapid assembly of libraries of analogs, facilitating high-throughput screening and structure-activity relationship (SAR) studies. These studies are essential for optimizing lead compounds and improving drug efficacy.

Recent advancements in synthetic methodologies have further enhanced the utility of 2-amino-2-cyclohexylacetonitrile. For example, transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex molecular frameworks from this intermediate. Such techniques have been instrumental in producing novel scaffolds with enhanced pharmacological profiles.

The compound’s compatibility with modern drug discovery tools has also been highlighted in recent publications. Researchers have leveraged 2-amino-2-cyclohexylacetonitrile to develop inhibitors targeting challenging biological pathways, such as those involved in cancer metabolism and neurodegenerative diseases. The ability to modify its structure has allowed for the creation of molecules with improved selectivity and reduced toxicity.

From a synthetic chemistry perspective, 2-amino-2-cyclohexylacetonitrile exemplifies the importance of versatile intermediates in streamlining drug development pipelines. Its straightforward synthesis from readily available precursors makes it an attractive choice for industrial applications. Moreover, its stability under various reaction conditions ensures consistent yields, which is crucial for large-scale production.

The growing body of literature on 2-amino-2-cyclohexylacetonitrile underscores its significance in modern chemical biology. Researchers continue to explore new ways to harness its potential, particularly in the context of next-generation therapeutics. As our understanding of biological systems advances, compounds like this one will play an increasingly pivotal role in addressing unmet medical needs.

In conclusion, 2-amino-2-cyclohexylacetonitrile (CAS No. 40651-95-4) is a cornerstone intermediate in pharmaceutical synthesis, offering unparalleled flexibility for molecular design. Its contributions to drug discovery and synthetic chemistry are well-documented and continue to inspire innovation across multiple disciplines. As research progresses, this compound will undoubtedly remain at the forefront of medicinal chemistry efforts.